Cas no 30094-52-1 (3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-2,5-dimethyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-2,5-dimethyl-
• CAS No: 30094-52-1
• MF: C₄H₈N₄S
• MW: 144.198118209839
• CID: 2839919
• PubChem ID: 588889
• Update Time: 2025-04-21

3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-2,5-dimethyl-
• 4-Amino-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• PAVUKVJDMZLZSB-UHFFFAOYSA-N
• 1,3-Dimethyl-4-amino-5-thioxo-4,5-dihydro-1,2,4-(1H)-triazole
• DTXCID30294379
• 4-Amino-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione #
• 30094-52-1
• DTXSID70343299

• Inchi： 1S/C4H8N4S/c1-3-6-7(2)4(9)8(3)5/h5H2,1-2H3
• InChI Key： PAVUKVJDMZLZSB-UHFFFAOYSA-N
• SMILES： S=C1N(C)N=C(C)N1N

Computed Properties

• Exact Mass: 144.04696745Da
• Monoisotopic Mass: 144.04696745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77Ų